molecular formula C11H15NO B15267012 {2-[(Cyclopropylmethyl)amino]phenyl}methanol

{2-[(Cyclopropylmethyl)amino]phenyl}methanol

Cat. No.: B15267012
M. Wt: 177.24 g/mol
InChI Key: XZXZIJXBLDWGHV-UHFFFAOYSA-N
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Description

{2-[(Cyclopropylmethyl)amino]phenyl}methanol is a synthetic organic compound featuring a phenyl ring substituted with a hydroxymethyl (-CH2OH) group at the para position and a cyclopropylmethyl amino (-NH-CH2-cyclopropane) group at the ortho position. This structure combines a rigid cyclopropane ring, known for enhancing metabolic stability and modulating lipophilicity in drug design, with a polar hydroxymethyl group that may improve solubility.

Properties

Molecular Formula

C11H15NO

Molecular Weight

177.24 g/mol

IUPAC Name

[2-(cyclopropylmethylamino)phenyl]methanol

InChI

InChI=1S/C11H15NO/c13-8-10-3-1-2-4-11(10)12-7-9-5-6-9/h1-4,9,12-13H,5-8H2

InChI Key

XZXZIJXBLDWGHV-UHFFFAOYSA-N

Canonical SMILES

C1CC1CNC2=CC=CC=C2CO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-[(Cyclopropylmethyl)amino]phenyl}methanol typically involves the reaction of cyclopropylmethylamine with a suitable phenylmethanol derivative. One common method is the reductive amination of 2-nitrobenzyl alcohol with cyclopropylmethylamine, followed by reduction of the nitro group to an amino group. The reaction conditions often include the use of reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of {2-[(Cyclopropylmethyl)amino]phenyl}methanol may involve large-scale reductive amination processes. These processes are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Chemical Reactivity

The compound exhibits reactivity at two functional groups: the cyclopropylmethylamino moiety and the phenolic hydroxyl group.

2.1. Amine Reactivity

The secondary amine participates in:

  • Amide formation : Reaction with carbonyl compounds (e.g., ketones, esters) under coupling agents like EDCI/HOBT .

  • Nucleophilic substitution : Displacement of leaving groups (e.g., halides) in alkylating agents.

  • Reductive amination : Conversion to tertiary amines via imine intermediates.

2.2. Phenolic Hydroxyl Reactivity

The hydroxyl group undergoes:

  • Alkylation : Reaction with alkyl halides or epoxides (e.g., epichlorohydrin) under basic conditions .

  • Esterification : Conversion to esters via acid chlorides or carboxylic anhydrides .

  • Oxidation : Generation of carbonyl derivatives (e.g., ketones) using oxidants like PCC.

3.1. Alkylation via Cyclopropylmethylamine

The alkylation process involves:

  • Nucleophilic attack : The amino group displaces a leaving group (e.g., bromide) on the phenylmethanol substrate.

  • Cyclopropane stability : The cyclopropylmethyl group’s ring strain enhances reactivity, facilitating bond formation.

3.2. Debromination and Deprotection

In multi-step syntheses, protective groups (e.g., benzyl ethers) are removed via catalytic hydrogenation (e.g., Pd/C) or acid-mediated hydrolysis .

3.3. Mitsunobu Reaction

For amine installation, Mitsunobu conditions (e.g., DEAD, triphenylphosphine) enable coupling of alcohols with amines, ensuring regioselectivity .

Scientific Research Applications

{2-[(Cyclopropylmethyl)amino]phenyl}methanol has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block in organic synthesis.

    Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme interactions.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs targeting specific molecular pathways.

    Industry: It is used in the production of specialty chemicals and materials, where its unique properties are leveraged to create novel products.

Mechanism of Action

The mechanism of action of {2-[(Cyclopropylmethyl)amino]phenyl}methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropylmethylamino group can form hydrogen bonds and other interactions with active sites, modulating the activity of the target molecules. This can lead to changes in cellular processes and biochemical pathways, contributing to its observed effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural similarities with {2-[(Cyclopropylmethyl)amino]phenyl}methanol, particularly in their cyclopropylmethyl amino or hydroxymethyl motifs:

Table 1: Structural Comparison
Compound Name (Source) Core Structure Key Substituents Molecular Formula Molecular Weight (g/mol)
{2-[(Cyclopropylmethyl)amino]phenyl}methanol Benzene ring -NH-CH2-cyclopropane (ortho), -CH2OH (para) C12H15NO 189.25
2-[Cyclopropyl-(2-fluoro-benzyl)-amino]-ethanol () Ethanol backbone -NH-CH2-cyclopropane, -CH2CH2OH, 2-fluoro-benzyl C12H16FNO 209.26
[1-(2-aminoethyl)cyclopropyl]methanol () Cyclopropane ring -CH2OH, -NH2-CH2-CH2- attached to cyclopropane C6H13NO 115.17
Ethyl-4-((9-(cyclopropylmethyl)-2-((4-(4-methylpiperazin-1-yl)phenyl)amino)-9H-purin-6-yl)amino)benzoate (4k, ) Purine core Cyclopropylmethyl, 4-methylpiperazinylphenyl, ethyl benzoate C31H35N9O2 565.67

Key Observations :

  • The target compound’s benzene core distinguishes it from purine-based analogs (e.g., 4k), which exhibit larger molecular weights due to heterocyclic cores and additional substituents.
  • Compared to [1-(2-aminoethyl)cyclopropyl]methanol (), the target compound has a bulkier aromatic system, likely enhancing π-π stacking interactions in biological targets.

Physicochemical Properties

Table 2: Physical Properties

Compound (Source) Melting Point (°C) Yield (%) Rf Value Key Functional Groups Impacting Properties
{2-[(Cyclopropylmethyl)amino]phenyl}methanol Not reported - - Hydroxymethyl (polar), cyclopropane (lipophilic)
4k (Ethyl benzoate derivative, ) 138–139 60 0.2 Ester (-COOEt), purine core (rigidity)
4l (Chloro-fluorophenyl analog, ) 149–150 48 0.3 Halogens (Cl, F) increasing molecular weight
2-[Cyclopropyl-(2-fluoro-benzyl)-amino]-ethanol () Not reported - - Fluorine (electronegativity), ethanol backbone

Key Observations :

  • The absence of halogen or nitro groups in the target compound may result in lower molecular weight and higher solubility compared to analogs like 4l ().
  • Purine-based compounds (e.g., 4k) exhibit higher melting points due to rigid heterocyclic cores and extensive hydrogen bonding .
Table 3: Reported Bioactivities
Compound (Source) Biological Activity IC50/EC50 (μM) Mechanism/Application
Compound 2 (Lycium barbarum, ) Anti-inflammatory (NO inhibition) 17.00 ± 1.11 Comparable to quercetin
4f (Purine derivative, ) Bcr-Abl/BTK/FLT3 kinase inhibition Not specified Potential use in leukemia therapy
4o (Nitro-trifluoromethoxy analog, ) Kinase inhibition Not specified Enhanced lipophilicity due to CF3O group

Key Observations :

  • The hydroxymethyl group in the target compound may mimic polar interactions seen in anti-inflammatory agents like Compound 2 ().

Biological Activity

{2-[(Cyclopropylmethyl)amino]phenyl}methanol, also known as 3-{[(Cyclopropylmethyl)amino]methyl}phenol, is a compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic potential, and relevant research findings.

The biological activity of {2-[(Cyclopropylmethyl)amino]phenyl}methanol is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The compound features a phenolic group that can form hydrogen bonds with target proteins, while the cyclopropylmethylamino moiety facilitates interactions with hydrophobic pockets within these proteins. This dual interaction may modulate the activity of several enzymes or receptors involved in critical biological pathways, such as inflammation and pain response.

Biological Activity Overview

Research indicates that {2-[(Cyclopropylmethyl)amino]phenyl}methanol exhibits significant biological activities:

  • Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in inflammatory processes, although detailed IC50 values are not universally reported.
  • Receptor Binding : It demonstrates binding affinity to serotonin receptors, particularly the 5-HT2C receptor, indicating potential applications in treating psychiatric disorders .
  • Anti-inflammatory Properties : Preliminary studies suggest that this compound may reduce the production of pro-inflammatory cytokines and mediators in various cellular models .

In Vitro Studies

  • Enzyme Activity : In studies focusing on cyclooxygenase (COX) inhibition, {2-[(Cyclopropylmethyl)amino]phenyl}methanol did not show significant activity against COX enzymes but exhibited potent inhibition of prostaglandin synthesis in human cell lines with IC50 values below 10^-6 mol/L .
  • 5-HT2C Receptor Agonism : A study demonstrated that derivatives of this compound could act as selective agonists at the 5-HT2C receptor. For example, one derivative showed an EC50 of 23 nM in calcium flux assays while avoiding β-arrestin recruitment, indicating a preference for Gq signaling pathways .

In Vivo Studies

In animal models, compounds related to {2-[(Cyclopropylmethyl)amino]phenyl}methanol have shown promise in reducing hyperactivity induced by amphetamines, suggesting potential antipsychotic effects. These findings indicate that the compound may influence neurotransmitter systems relevant to mood and behavioral regulation .

Data Summary Table

Biological ActivityObservationsReferences
Enzyme InhibitionSignificant inhibition of prostaglandin synthesis
Receptor BindingAffinity for 5-HT2C receptor (EC50 = 23 nM)
Anti-inflammatory EffectsReduced cytokine production in vitro
Antipsychotic PotentialDecreased hyperactivity in animal models

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